Cas no 1378873-31-4 (1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene)

• Product Name: 1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene
• CAS No: 1378873-31-4
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• MDL: MFCD19440386
• CID: 5002585
• PubChem ID: 103693653
• Update Time: 2025-05-19

1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene
• 5-Fluoro-2-methyl-3-nitrobenzyl bromide

• MDL： MFCD19440386
• Inchi： 1S/C8H7BrFNO2/c1-5-6(4-9)2-7(10)3-8(5)11(12)13/h2-3H,4H2,1H3
• InChI Key： WZPDZBIJHSUEJP-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8

Additional information on 1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene

Chemical Profile of 1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene (CAS No. 1378873-31-4)

1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene, identified by its CAS number 1378873-31-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound features a benzene ring substituted with a bromomethyl group at the 1-position, a fluoro group at the 5-position, and a methyl group at the 2-position, further modified by a nitro group at the 3-position. The unique arrangement of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in synthetic chemistry and drug development.

The structural configuration of 1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene allows for versatile chemical transformations, particularly the bromomethyl moiety, which is highly reactive and facilitates nucleophilic substitution reactions. This reactivity has been exploited in various synthetic pathways to construct more complex molecular architectures. The presence of the fluoro group introduces electronic and steric effects that can influence the compound's interactions with biological targets, while the nitro group serves as a versatile handle for further functionalization through reduction or diazotization reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated aromatic compounds due to their ability to modulate biological pathways effectively. 1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene has been investigated as a building block for developing novel therapeutic agents. Its incorporation into drug candidates has shown promise in preliminary studies, particularly in the realm of anticancer and anti-inflammatory applications. The combination of electron-withdrawing groups (such as the nitro and fluoro substituents) with an electrophilic center (the bromomethyl group) creates a scaffold that can interact with biological receptors or enzymes in a targeted manner.

One notable area of research involving 1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene is its role in constructing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the bromomethyl group, researchers have been able to append pharmacophores that selectively inhibit specific kinases. For instance, modifications to this compound have led to derivatives that exhibit inhibitory activity against tyrosine kinases, which are overexpressed in many tumor cells. These findings highlight the compound's utility as a precursor in oncology drug discovery.

Another emerging application of 1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene is in the development of fluorinated pharmaceuticals. Fluorine atoms are frequently incorporated into drugs due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and prolong drug residence time in the body. The fluorine substituent at the 5-position of this compound contributes to these desirable properties, making it an attractive candidate for further derivatization into fluorinated drug candidates. Recent studies have demonstrated that derivatives of this compound can exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The nitro group present in 1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene also plays a crucial role in its chemical behavior and potential therapeutic applications. Nitro groups can be reduced to amine groups under appropriate conditions, which opens up avenues for further functionalization. This transformation has been exploited in designing prodrugs or compounds that require bioactivation before exerting their biological effects. Additionally, nitroaromatic compounds have been explored for their antimicrobial properties, and modifications based on this scaffold may contribute to the development of novel antibiotics or antifungal agents.

From a synthetic chemistry perspective, 1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene serves as a versatile intermediate for constructing more complex molecules through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at various positions on the benzene ring, expanding the library of possible derivatives. Such methodologies are particularly valuable in medicinal chemistry where precise control over molecular structure is essential for optimizing biological activity.

The reactivity of the bromomethyl group also enables radical-mediated transformations, such as halogen exchange or addition reactions with nucleophiles. These reactions can be harnessed to introduce additional functional groups or alter existing ones within the molecular framework. For example, palladium-catalyzed borylation followed by Suzuki coupling has been used to incorporate boronic acid derivatives at specific positions on the benzene ring, further diversifying the structural possibilities.

In conclusion,1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene (CAS No. 1378873-31-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical transformations and interactions with biological targets, making it a valuable tool for synthesizing novel therapeutic agents. Ongoing research continues to uncover new applications and synthetic strategies involving this compound, underscoring its importance in modern medicinal chemistry.